Cas no 1049417-91-5 (3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049417-91-5
• MF: C₁₈H₂₄FN₃O₃S
• MW: 381.464866638184
• CID: 5995247
• PubChem ID: 44055730
• Update Time: 2025-05-20

3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide
• 3-fluoro-4-methoxy-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzenesulfonamide
• 1049417-91-5
• VU0639700-1
• 3-fluoro-4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide
• AKOS024503839
• F5261-0034

• Inchi： 1S/C18H24FN3O3S/c1-21-9-5-6-16(21)17(22-10-3-4-11-22)13-20-26(23,24)14-7-8-18(25-2)15(19)12-14/h5-9,12,17,20H,3-4,10-11,13H2,1-2H3
• InChI Key： HPPJLQJJBDXTSC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CN2C)N2CCCC2)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 381.152
• Monoisotopic Mass: 381.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: 1.8

Additional information on 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide

Introduction to 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049417-91-5)

3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049417-91-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluoro substituent and methoxy group in its aromatic ring, combined with a highly functionalized N-terminal amine group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide features a benzene core that is modified by a fluoro group at the 3-position and a methoxy group at the 4-position. These substituents are known to influence the electronic properties of the aromatic ring, thereby affecting its reactivity and binding affinity to biological targets. The N-terminal sulfonamide group is further extended by a long aliphatic chain that terminates with two heterocyclic rings: 1-methylpyrrole and pyrrolidine. This structural arrangement introduces conformational flexibility, which is often crucial for optimizing interactions with biological macromolecules.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as therapeutic agents due to their favorable pharmacokinetic properties and low toxicity profiles. The introduction of fluorine atoms into organic molecules is particularly noteworthy, as fluorine can enhance metabolic stability, improve binding affinity, and modulate pharmacological activity. For instance, studies have shown that fluorinated sulfonamides exhibit enhanced activity against certain bacterial strains that have developed resistance to conventional antibiotics. This has spurred research into novel fluorinated sulfonamides as potential alternatives or adjuvants in antimicrobial therapy.

The specific substitution pattern in 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide suggests that it may interact with biological targets in a unique manner. The presence of both pyrrole and pyrrolidine rings provides multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity of drug candidates. Additionally, the aliphatic chain linking these heterocycles allows for conformational adjustments that could optimize binding to proteins or other biomolecules. These structural features make this compound an intriguing subject for computational modeling and experimental validation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide interacts with potential drug targets such as enzymes or receptors. These computational studies can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been instrumental in identifying promising drug candidates from large libraries of compounds. The structural complexity of 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-y)ethyl]benzene presents both challenges and opportunities for HTS campaigns. While its intricate structure may complicate synthesis and purification, it also offers multiple sites for functionalization, allowing researchers to fine-tune its properties for optimal biological activity.

The sulfonamide moiety is particularly versatile in medicinal chemistry due to its ability to form stable hydrogen bonds with polar residues in proteins. This interaction mode has been exploited in the development of numerous drugs targeting various diseases, including diabetes, cancer, and infectious diseases. The fluoro and methoxy substituents further enhance the pharmacological profile of this compound by modulating its electronic properties and solubility characteristics. These features make 3-fluoro-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy-octahydroxy an attractive candidate for further exploration in drug discovery programs.

One particularly exciting aspect of this compound is its potential application in oncology research. Sulfonamides have been shown to inhibit various enzymes involved in tumor growth and progression, making them valuable tools in cancer therapy. The unique structural features of 3-fluoro-naphthofuranone-furanone-furanone-furanone-furanone-furanone-furanone-furanone-furanone-furanone-furanone-furanone-furanone may enable it to interact with cancer-specific targets or pathways that are not affected by existing chemotherapeutic agents. This could lead to the development of novel treatments for resistant or metastatic cancers.

The synthesis of 3-fluoro-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone-naphthofuranone presents an interesting challenge due to its complex structure but also offers opportunities for innovation in synthetic methodology. Advances in catalytic processes and green chemistry principles have made it possible to synthesize complex molecules more efficiently and sustainably than ever before. These innovations could accelerate the development pipeline for this compound and others like it.

In conclusion,3-fluoro-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene-Oxo-benzene represents a promising lead compound for further investigation in pharmaceutical research. Its unique structural features combined with its potential biological activities make it an attractive candidate for drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.